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Compound of Interest

Compound Name:
1-Bromo-2-

(methoxymethoxy)ethane

Cat. No.: B054506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-2-(methoxymethoxy)ethane is a valuable bifunctional molecule utilized in organic

synthesis, particularly in the construction of complex molecules in pharmaceutical and

materials science research. Its structure incorporates a reactive bromoethyl group and a

methoxymethyl (MOM) ether, a common protecting group for alcohols. Understanding the

stability and appropriate storage conditions of this compound is paramount to ensure its

integrity, reactivity, and the safety of laboratory personnel. This guide provides a

comprehensive overview of the stability profile, recommended storage and handling

procedures, and potential decomposition pathways of 1-Bromo-2-(methoxymethoxy)ethane.

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Bromo-2-
(methoxymethoxy)ethane is presented below.
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Property Value

Molecular Formula C₄H₉BrO₂

Molecular Weight 169.02 g/mol

CAS Number 112496-94-3

Appearance Colorless to light yellow liquid

Boiling Point 116-117 °C

Density 1.448 g/mL at 25 °C

Flash Point 64.44 °C (148.0 °F) - closed cup

Storage Class 10 - Combustible liquids

Stability Profile
The stability of 1-Bromo-2-(methoxymethoxy)ethane is primarily dictated by the chemical

nature of its two main functional groups: the alkyl bromide and the methoxymethyl (MOM)

ether.

3.1. Thermal Stability

1-Bromo-2-(methoxymethoxy)ethane is a combustible liquid and exhibits moderate thermal

stability. While it can be handled at room temperature, prolonged exposure to high

temperatures is not recommended. In synthetic procedures, it has been shown to be stable

under reflux conditions at 65°C for up to 48 hours. However, at elevated temperatures,

decomposition can be expected.

3.2. Hydrolytic Stability

The methoxymethyl (MOM) ether group is an acetal, which is known to be sensitive to acidic

conditions.[1][2][3] Under acidic aqueous conditions, the MOM ether will undergo hydrolysis to

yield methanol, formaldehyde, and the corresponding alcohol. Conversely, the MOM group is

stable under neutral and basic conditions.[2] Therefore, contact with acids, including Lewis

acids, should be avoided to prevent decomposition.
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3.3. Photochemical Stability

Alkyl halides, in general, are susceptible to photochemical degradation.[4] Exposure to

ultraviolet (UV) light can induce cleavage of the carbon-bromine bond, leading to the formation

of radical species. These radicals can then participate in a variety of subsequent reactions,

leading to product degradation and the formation of impurities.

3.4. Oxidative Stability

Ethers are known to be susceptible to autooxidation in the presence of oxygen, particularly

when exposed to light, to form explosive peroxides. While specific data for 1-Bromo-2-
(methoxymethoxy)ethane is not available, it is prudent to handle it as a potential peroxide-

former.

Recommended Storage and Handling
Based on the stability profile, the following storage and handling guidelines are recommended

to maintain the quality and safety of 1-Bromo-2-(methoxymethoxy)ethane.
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Parameter Recommendation Rationale

Storage Temperature

Room temperature.

Refrigeration (0-8 °C) may be

considered for long-term

storage to minimize potential

degradation.

To slow down potential

decomposition pathways.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To minimize contact with

oxygen and moisture,

preventing autooxidation and

hydrolysis.

Light Exposure

Store in a tightly sealed,

opaque container, protected

from light.

To prevent photochemical

degradation.

Incompatible Materials
Strong acids, strong oxidizing

agents, and strong bases.

To prevent acid-catalyzed

hydrolysis, oxidation, and other

reactions.

Handling

Handle in a well-ventilated

area, preferably in a fume

hood. Wear appropriate

personal protective equipment

(PPE), including safety

glasses, chemical-resistant

gloves, and a lab coat.

To avoid inhalation of vapors

and skin contact. As a

combustible liquid, avoid

sources of ignition.

Potential Decomposition Pathways
The primary decomposition pathway for 1-Bromo-2-(methoxymethoxy)ethane is anticipated

to be acid-catalyzed hydrolysis of the MOM ether. A general representation of this pathway is

illustrated below.
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Conditions

Acid

Water

1-Bromo-2-(methoxymethoxy)ethane Protonated Ether
Protonation (H⁺)

2-Bromoethanol + Methanol + Formaldehyde
Hydrolysis (H₂O)

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of 1-Bromo-2-(methoxymethoxy)ethane.

Experimental Protocols for Stability Assessment
While specific stability testing data for 1-Bromo-2-(methoxymethoxy)ethane is not readily

available in the public domain, a general protocol for assessing the stability of a liquid chemical

can be adapted.

Objective: To evaluate the stability of 1-Bromo-2-(methoxymethoxy)ethane under various

environmental conditions.

Materials:

1-Bromo-2-(methoxymethoxy)ethane

Inert gas (Nitrogen or Argon)

Opaque, sealed containers (e.g., amber glass vials with PTFE-lined caps)

Environmental chambers or ovens for controlled temperature and humidity

UV light source

Analytical instrumentation (e.g., GC-MS, HPLC, NMR)
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Methodology:

Sample Preparation: Aliquot the 1-Bromo-2-(methoxymethoxy)ethane into the storage

containers under an inert atmosphere.

Storage Conditions: Place the samples under the following conditions:

Long-term: 25 °C / 60% RH (or as per ICH guidelines)

Accelerated: 40 °C / 75% RH (or as per ICH guidelines)

Refrigerated: 5 °C

Photostability: Exposure to a calibrated light source (as per ICH Q1B)

Time Points: Withdraw samples for analysis at predetermined intervals (e.g., 0, 1, 3, 6, 12,

24 months for long-term; 0, 1, 3, 6 months for accelerated).

Analysis: Analyze the samples for:

Appearance: Visual inspection for color change or precipitate formation.

Purity: Quantify the parent compound and any degradation products using a validated

chromatographic method (e.g., GC-MS or HPLC).

Identification of Degradants: Characterize any significant degradation products using

appropriate spectroscopic techniques (e.g., MS, NMR).

The following diagram illustrates a general workflow for a stability study.
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Caption: General workflow for a chemical stability study.

Conclusion
1-Bromo-2-(methoxymethoxy)ethane is a moderately stable compound that requires careful

storage and handling to prevent degradation. The primary stability concerns are its

combustibility, sensitivity to acidic conditions leading to hydrolysis of the MOM ether, and

potential for photochemical degradation. By adhering to the recommended storage conditions,
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including protection from light, moisture, and acidic environments, and by following safe

handling practices, researchers can ensure the integrity of this valuable synthetic building block

for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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